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Compound of Interest

Compound Name: DiSulfo-Cy5 alkyne

Cat. No.: B15597435

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core principles behind the hydrophilicity of DiSulfo-
Cy5 alkyne, a key fluorescent probe in modern biological research and drug development. We
will delve into its chemical properties, applications, and the experimental methodologies used
to characterize its water-loving nature.

The Chemical Basis of Hydrophilicity

DiSulfo-Cy5 alkyne is a member of the cyanine dye family, renowned for their bright
fluorescence and photostability. Its notable hydrophilicity is primarily attributed to the presence
of two sulfonate groups (-SOs™) within its molecular structure.[1][2][3][4][5] These anionic
groups readily interact with the polar water molecules through hydrogen bonding, leading to
excellent solubility in aqueous environments.[1][2][3][4][5] This enhanced water solubility is a
significant advantage over its non-sulfonated counterparts, as it prevents aggregation and
ensures homogenous distribution in biological buffers, which is critical for reliable and
reproducible experimental outcomes.[3][4]

The "alkyne" moiety in its name refers to the presence of a terminal alkyne group (C=CH),
which serves as a reactive handle for "click chemistry."[6][7][8] This highly efficient and specific
bioorthogonal reaction allows for the covalent attachment of the DiSulfo-Cy5 dye to a wide
range of biomolecules, such as proteins, nucleic acids, and small molecule drugs, that have
been modified to contain an azide group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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